Cas no 904266-31-5 (2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide
• CAS No: 904266-31-5
• MF: C₂₆H₂₅N₃O₃
• MW: 427.495006322861
• CID: 5493808
• Update Time: 2025-06-13

2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C26H25N3O3/c1-4-32-19-12-10-18(11-13-19)25(30)24-23(27)22(21-7-5-6-14-29(21)24)26(31)28-20-15-16(2)8-9-17(20)3/h5-15H,4,27H2,1-3H3,(H,28,31)
• SMILES： C1(C(NC2=CC(C)=CC=C2C)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(OCC)C=C2)=C1N

Additional information on 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide

2-Amino-N-(2,5-Dimethylphenyl)-3-(4-Ethoxybenzoyl)indolizine-1-Carboxamide: A Comprehensive Overview

2-Amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide (CAS No. 904266-31-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

The chemical structure of 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide is notable for its indolizine core, which is a heterocyclic system consisting of a benzene ring fused to a pyridine ring. The presence of an amino group at the 2-position, a 2,5-dimethylphenyl substituent at the N-position, and a 4-ethoxybenzoyl group at the 3-position contributes to its distinct chemical properties and potential biological activities. The ethoxy group on the benzoyl moiety adds further complexity and functionality to the molecule.

The synthesis of 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide has been explored through various routes. One common approach involves the condensation of an appropriate indolizine derivative with a substituted aniline and an acid chloride. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it feasible to produce this compound in larger quantities for further research and development.

In terms of biological activities, 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide has shown promising results in several areas. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in the inflammatory response. Additionally, preliminary research suggests that this compound may have antitumor properties by interfering with specific signaling pathways in cancer cells.

A recent study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide. The researchers found that this compound effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings underscore its potential as a therapeutic agent for inflammatory diseases such as arthritis and colitis.

In the realm of cancer research, 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide has been investigated for its antitumor activity. A study conducted by a team of scientists at a leading pharmaceutical institute revealed that this compound selectively inhibited the growth of various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the modulation of cell cycle progression and apoptosis induction.

The pharmacokinetic properties of 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide are also an important area of investigation. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further studies are needed to optimize these properties for clinical applications.

In conclusion, 2-amino-N-(2,5-dimethylphenyl)-3-(4-ethoxybenzoyl)indolizine-1-carboxamide (CAS No. 904266-31-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this molecule deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.